Cas no 1119452-92-4 (N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine)
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine is a tertiary amine compound featuring a brominated aromatic ring and an ether-functionalized side chain. This structure imparts versatility in organic synthesis, particularly as an intermediate in pharmaceutical and agrochemical applications. The bromine substituent enhances reactivity for cross-coupling reactions, while the methoxyethyl group contributes to solubility and stability. Its tertiary amine moiety facilitates further functionalization, making it valuable for constructing complex molecular architectures. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Its balanced reactivity and structural features make it a useful building block for researchers developing bioactive molecules or advanced materials.
1119452-92-4 structure
Product Name:N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
CAS No:1119452-92-4
MF:C11H16BrNO
MW:258.154842376709
CID:3047132
PubChem ID:25219606
Update Time:2025-10-29
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
- STK503954
- N-(3-bromobenzyl)-2-methoxy-N-methylethan-1-amine
- ALBB-006484
- AKOS000265999
- LS-02291
- N-[(3-bromophenyl)methyl]-2-methoxy-N-methylethanamine
- CS-0329598
- MFCD12027210
- N-(3-bromobenzyl)-2-methoxy-N-methylethanamine
- [(3-bromophenyl)methyl](2-methoxyethyl)methylamine
- 1119452-92-4
-
- Inchi: 1S/C11H16BrNO/c1-13(6-7-14-2)9-10-4-3-5-11(12)8-10/h3-5,8H,6-7,9H2,1-2H3
- InChI Key: SNEAWWZXTLDJDF-UHFFFAOYSA-N
- SMILES: C1(CN(CCOC)C)=CC=CC(Br)=C1
Computed Properties
- Exact Mass: 257.042
- Monoisotopic Mass: 257.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5A^2
- XLogP3: 2.3
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 037799-500mg |
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine |
1119452-92-4 | 500mg |
2291CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 037799-500mg |
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine |
1119452-92-4 | 500mg |
2291.0CNY | 2021-07-10 | ||
| TRC | N021110-250mg |
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine |
1119452-92-4 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | N021110-500mg |
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine |
1119452-92-4 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | N021110-1000mg |
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine |
1119452-92-4 | 1g |
$ 720.00 | 2022-06-03 | ||
| A2B Chem LLC | AI08921-500mg |
N-(3-Bromobenzyl)-n-(2-methoxyethyl)-n-methylamine |
1119452-92-4 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| A2B Chem LLC | AI08921-1g |
N-(3-Bromobenzyl)-n-(2-methoxyethyl)-n-methylamine |
1119452-92-4 | >95% | 1g |
$509.00 | 2024-04-20 | |
| A2B Chem LLC | AI08921-5g |
N-(3-Bromobenzyl)-n-(2-methoxyethyl)-n-methylamine |
1119452-92-4 | >95% | 5g |
$995.00 | 2024-04-20 | |
| A2B Chem LLC | AI08921-10g |
N-(3-Bromobenzyl)-n-(2-methoxyethyl)-n-methylamine |
1119452-92-4 | >95% | 10g |
$1412.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400268-250mg |
N-(3-bromobenzyl)-2-methoxy-N-methylethan-1-amine |
1119452-92-4 | 97% | 250mg |
¥1036.00 | 2024-08-09 |
N-(3-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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